5-tert-Butyl-2-methylbenzenethiol

• IUPAC Name: 5-tert-butyl-2-methylbenzenethiol
• InChI: InChI=1S/C11H16S/c1-8-5-6-9(7-10(8)12)11(2,3)4/h5-7,12H,1-4H3
• InChI Key: ZSBNXOIAJFVXMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)(C)C)S
• Molecular Formula: C11H16S
• DSSTOX Substance ID: DTXSID80344434
• Molecular Weight: 180.31 g/mol
• CAS RN: 7340-90-1

Description

Synthesis Analysis

The synthesis of aromatic compounds similar to "5-tert-Butyl-2-methylbenzenethiol" typically involves methods such as nucleophilic aromatic substitution or electrophilic aromatic substitution. For example, the synthesis of related compounds has been achieved by treating di-tert-butyl aromatic compounds with halogenating agents followed by reaction with thiolate ions. However, specific synthesis routes for "5-tert-Butyl-2-methylbenzenethiol" might involve tailored steps to introduce the thiol group at the desired position on the aromatic ring.

Molecular Structure Analysis

The molecular structure of "5-tert-Butyl-2-methylbenzenethiol" and related compounds can be characterized by techniques such as X-ray crystallography, NMR, and IR spectroscopy. These compounds typically exhibit features like sterically hindered bulky groups (e.g., tert-butyl) that can influence their physical and chemical properties, including their molecular conformation and reactivity.

Chemical Reactions and Properties

Aromatic thiols, including "5-tert-Butyl-2-methylbenzenethiol," can participate in various chemical reactions such as oxidation, nucleophilic substitution, and conjugation with other organic compounds. The thiol group is reactive and can be transformed into sulfides, disulfides, and other derivatives, which are useful in various chemical syntheses and industrial applications.

Physical Properties Analysis

The physical properties of "5-tert-Butyl-2-methylbenzenethiol," such as melting point, boiling point, solubility, and density, are influenced by its molecular structure. The bulky tert-butyl group can impact the compound's solubility and volatility. Typically, aromatic thiols have distinct odors and are less volatile than their alcohol counterparts.

Chemical Properties Analysis

Chemically, "5-tert-Butyl-2-methylbenzenethiol" is expected to exhibit properties typical of aromatic thiols, including acidity of the thiol group and reactivity towards oxidizing agents. The electron-donating methyl group and the electron-withdrawing thiol group can also affect the compound's reactivity towards electrophiles and nucleophiles.

References (Sources)

• Gleiter, R., Lange, H., Binger, P., Stannek, J., Krüger, C., Bruckmann, J., Zenneck, U., & Kummer, S. (1998). Structure of 2,4,6-Tri-tert-butyl-1,3,5-triphosphabenzene and of 2,4-Di-tert-butyl-1,3-diphosphabenzene: X-ray Analysis, Photoelectron Spectra, and Molecular Orbital Calculations. European Journal of Inorganic Chemistry, 1998(11), 1619-1621.

• Reck, C. E., & Winter, C. (1997). Synthesis and Characterization of a Dimagnesiated Aromatic Compound: Oligomeric Derivatives of 1,4-Bis(chloromagnesio)-2,5-di-tert-butylbenzene. Organometallics, 16, 4493-4496.

• Yang, C.-P., & Hsiao, F.-Z. (2004). Synthesis and properties of fluorinated polyimides based on 1,4-bis(4-amino-2-trifluoromethylphenoxy)-2,5-di-tert-butylbenzene and various aromatic dianhydrides. Journal of Polymer Science Part A, 42, 2272-2284.

Scientific Research Applications

• Synthesis and chemistry of hemimercaptals: The base-catalyzed reaction of benzenethiols, including derivatives of tert-butylbenzenethiol, with formaldehyde produces stable hemimercaptals. These compounds have potential applications in organic synthesis and have been characterized using various analytical techniques (Pastor, Odorisio, & Ravichandran, 1987).

• Genotoxicity assessment: Methyl-tert-butyl ether (MTBE), benzene, toluene, ethylbenzene, and xylene have been evaluated for genotoxic effects in human lymphocytes. This study helps understand the potential health hazards of exposure to these chemicals, including derivatives of tert-butylbenzene (Chen et al., 2008).

• Antioxidant activities of synthetic derivatives: Methylbenzenediol derivatives, including tert-butyl variants, have been synthesized and evaluated for antioxidant activities. These studies contribute to the development of antioxidants in various applications, including food science and pharmaceuticals (Huang et al., 2018).

• Organometallic chemistry and structural studies: The reaction of tert-butylbenzenethiol with organoindium compounds leads to the formation of new indium−sulfur complexes. These findings have implications in the field of organometallic chemistry and materials science (Yearwood et al., 2000).

• Electrochemical applications in lithium-ion batteries: The stability of redox-active compounds such as 3,5-di-tert-butyl-1,2-dimethoxybenzene (closely related to tert-butylbenzenethiols) has been studied for overcharge protection in lithium-ion batteries. This research contributes to the development of safer and more efficient battery technologies (Zhang et al., 2010).

Safety and Hazards

5-tert-Butyl-2-methylbenzenethiol is classified as a hazardous substance. It can cause skin irritation (H315) and serious eye irritation (H319). It is also toxic to aquatic life with long-lasting effects (H411). Precautions should be taken to avoid release to the environment (P273), and protective gloves, eye protection, and face protection should be worn (P280). If eye irritation persists, medical advice or attention should be sought (P337 + P313).